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Compound of Interest

Compound Name: Tris(2-methoxyethoxy)vinylsilane

Cat. No.: B093991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(2-methoxyethoxy)vinylsilane (TMEVS) is a versatile organosilane that serves as an

effective crosslinker and adhesion promoter in the formulation of silicone elastomers. Its unique

bifunctional nature, possessing both a reactive vinyl group and hydrolyzable 2-methoxyethoxy

groups, allows for its participation in various curing chemistries, leading to tailored properties of

the final elastomeric material. These properties, including enhanced mechanical strength,

thermal stability, and adhesion to a wide range of substrates, make TMEVS a valuable

component in the development of high-performance silicones for demanding applications in

research, medical devices, and pharmaceutical product development.

This document provides detailed application notes and experimental protocols for the utilization

of Tris(2-methoxyethoxy)vinylsilane as a crosslinker in both platinum-catalyzed addition cure

and tin-catalyzed condensation cure silicone elastomer systems.

Physical and Chemical Properties of Tris(2-
methoxyethoxy)vinylsilane
Proper handling and storage of TMEVS are crucial for its effective use. The following table

summarizes its key physical and chemical properties.
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Property Value

CAS Number 1067-53-4

Molecular Formula C₁₁H₂₄O₆Si

Molecular Weight 280.39 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 136.2 °C @ 5.5 mmHg

Density 1.034 g/mL at 25 °C

Refractive Index n20/D 1.43

Solubility
Soluble in most organic solvents; hydrolyzes in

the presence of water

Application in Platinum-Cured (Addition Cure)
Silicone Elastomers
In platinum-catalyzed addition cure systems, the vinyl group of TMEVS participates in a

hydrosilylation reaction with silicon-hydride (Si-H) functional groups of a base polymer. This

reaction forms stable ethylene bridges between polymer chains, resulting in a crosslinked

network with no byproducts. TMEVS can be used to modify the crosslink density and

mechanical properties of the resulting elastomer.

Quantitative Data: Effect of TMEVS Concentration on
Mechanical Properties
The concentration of TMEVS can be varied to tailor the mechanical properties of the cured

silicone elastomer. The following table illustrates the typical effects of increasing TMEVS

concentration in a model platinum-cured formulation.
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TMEVS
Concentration
(phr)*

Tensile Strength
(MPa)

Elongation at
Break (%)

Shore A Hardness

1.0 6.5 450 30

2.0 7.8 380 35

3.0 8.5 320 40

4.0 9.2 280 45

*phr: parts per hundred rubber (relative to the base polymer)

Experimental Protocol: Preparation of a Platinum-Cured
Silicone Elastomer
This protocol describes the preparation of a platinum-cured silicone elastomer using TMEVS.

Materials:

Vinyl-terminated polydimethylsiloxane (PDMS) (e.g., 10,000 cSt)

Poly(methylhydrosiloxane-co-dimethylsiloxane) (as the crosslinking agent)

Tris(2-methoxyethoxy)vinylsilane (TMEVS)

Platinum-divinyltetramethyldisiloxane complex (Karstedt's catalyst), 2% Pt in xylene

Inhibitor (e.g., 1-ethynyl-1-cyclohexanol), 1% solution in toluene

Fumed silica (as reinforcing filler)

Toluene (for dispersion)

Equipment:

Mechanical stirrer
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Vacuum chamber

Molding press with heating platens

Tensile tester

Procedure:

Compounding:

In a mixing vessel, combine 100 parts of vinyl-terminated PDMS with 15-30 parts of fumed

silica.

Mix at high speed until the fumed silica is fully dispersed and a homogeneous paste is

formed. This may require heating to 80-100°C to reduce viscosity.

Allow the mixture to cool to room temperature.

Formulation:

To the compounded base, add the poly(methylhydrosiloxane-co-dimethylsiloxane)

crosslinker. The amount should be adjusted to achieve a desired Si-H to vinyl group molar

ratio (typically between 1.2:1 and 2:1).

Add the desired amount of Tris(2-methoxyethoxy)vinylsilane (e.g., 1-4 phr).

Add the inhibitor (e.g., 0.1-0.5 phr of the 1% solution) and mix thoroughly. The inhibitor

controls the working time of the formulation.

In a separate, small, and dry container, dilute the platinum catalyst with a small amount of

toluene for easier dispersion.

Add the diluted platinum catalyst to the mixture (typically 5-10 ppm of platinum relative to

the total formulation) and mix thoroughly but gently to avoid incorporating excessive air.

Degassing:
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Place the formulated silicone mixture in a vacuum chamber and apply vacuum until all air

bubbles are removed.

Curing:

Pour the degassed mixture into a pre-heated mold.

Cure in a molding press at a specified temperature and time (e.g., 150°C for 15 minutes).

The optimal curing conditions will depend on the specific formulation and part thickness.

Post-Curing:

For applications requiring optimal mechanical properties and removal of any volatile

residues, a post-curing step is recommended. This typically involves heating the cured

elastomer in an oven at a temperature of 150-200°C for 2-4 hours.

Characterization:

After post-curing and cooling to room temperature, the mechanical properties (tensile

strength, elongation at break, Shore A hardness) of the elastomer can be measured

according to standard testing methods (e.g., ASTM D412 and ASTM D2240).

Diagrams
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Caption: Experimental workflow for platinum-cured silicone elastomer preparation.
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Caption: Platinum-catalyzed hydrosilylation crosslinking pathway.

Application in Tin-Cured (Condensation Cure)
Silicone Elastomers
In tin-catalyzed condensation cure systems, the 2-methoxyethoxy groups of TMEVS hydrolyze

in the presence of atmospheric moisture to form reactive silanol (Si-OH) groups. These silanol

groups then condense with silanol-terminated PDMS polymers, forming stable siloxane (Si-O-

Si) crosslinks and releasing 2-methoxyethanol as a byproduct. The vinyl group of TMEVS

remains as a pendant functional group on the crosslinked network, which can be utilized for

subsequent surface modification or grafting reactions.

Quantitative Data: Effect of TMEVS on RTV-1 Sealant
Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b093991?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TMEVS can be used as a crosslinker in one-component (RTV-1) moisture-curing silicone

sealants. The following table shows the effect of TMEVS concentration on the properties of a

model sealant formulation.

TMEVS
Concentration
(phr)*

Tack-Free Time
(minutes)

Tensile Strength
(MPa)

Elongation at
Break (%)

4 25 1.8 350

6 20 2.2 300

8 15 2.5 250

10 12 2.8 220

*phr: parts per hundred rubber (relative to the base polymer)

Experimental Protocol: Preparation of a Tin-Cured RTV-1
Silicone Sealant
This protocol outlines the preparation of a one-component, moisture-curing RTV-1 silicone

sealant using TMEVS.

Materials:

Silanol-terminated polydimethylsiloxane (PDMS) (e.g., 50,000 cSt)

Tris(2-methoxyethoxy)vinylsilane (TMEVS)

Dibutyltin dilaurate (DBTDL) (as catalyst)

Fumed silica, surface-treated (hydrophobic)

Plasticizer (e.g., non-reactive silicone fluid)

Adhesion promoter (optional, e.g., an aminosilane)

Equipment:
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Planetary mixer with vacuum capability

Sealant cartridge filling equipment

Procedure:

Base Compounding:

In a planetary mixer, combine 100 parts of silanol-terminated PDMS with 10-20 parts of

surface-treated fumed silica and 10-30 parts of a non-reactive silicone fluid plasticizer.

Mix under vacuum until a uniform, lump-free paste is obtained.

Formulation:

While continuing to mix under a dry nitrogen atmosphere, add the desired amount of

Tris(2-methoxyethoxy)vinylsilane (e.g., 4-10 phr).

If required, add an adhesion promoter (e.g., 0.5-1.5 phr).

Add the dibutyltin dilaurate catalyst (e.g., 0.1-0.5 phr) and mix until completely dispersed.

Packaging:

Under moisture-free conditions, transfer the formulated sealant into sealant cartridges and

seal them.

Curing:

To evaluate the sealant, extrude a bead onto a substrate and expose it to ambient

atmospheric conditions (e.g., 23°C and 50% relative humidity).

The sealant will cure from the outside in as it reacts with atmospheric moisture.

Characterization:

Measure the tack-free time by lightly touching the surface of the sealant bead at regular

intervals until it is no longer tacky.
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Allow the sealant to fully cure (typically 24-72 hours, depending on the thickness) before

performing mechanical tests (tensile strength and elongation at break) on thin, cured

sheets of the material.
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Caption: Workflow for RTV-1 silicone sealant preparation.
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Caption: Tin-catalyzed condensation curing pathway.

Safety Precautions
Always work in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat.

Tris(2-methoxyethoxy)vinylsilane is sensitive to moisture. Store in a tightly sealed

container in a cool, dry place.

Consult the Safety Data Sheet (SDS) for Tris(2-methoxyethoxy)vinylsilane and all other

chemicals before use for detailed safety and handling information.

The byproducts of condensation curing (e.g., 2-methoxyethanol) may be hazardous. Ensure

adequate ventilation during curing.
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Disclaimer
The information, protocols, and data provided in this document are intended for guidance and

informational purposes only. They are based on general knowledge and typical formulations.

Users should conduct their own experiments and tests to determine the suitability of Tris(2-
methoxyethoxy)vinylsilane for their specific applications and formulations. The optimal

concentrations, curing conditions, and final properties may vary depending on the specific

grades of polymers, fillers, and other additives used.

To cite this document: BenchChem. [Application Notes and Protocols for Tris(2-
methoxyethoxy)vinylsilane in Silicone Elastomers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093991#tris-2-methoxyethoxy-
vinylsilane-as-a-crosslinker-for-silicone-elastomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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